Cas no 57455-06-8 (3-Iodobenzyl alcohol)

• Product Name: 3-Iodobenzyl alcohol
• CAS No: 57455-06-8
• MF: C₇H₇IO
• MW: 234.034354448318
• MDL: MFCD00004635
• CID: 89943
• PubChem ID: 42300
• Update Time: 2025-05-21

3-Iodobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (3-Iodophenyl)methanol
• 3-Iodobenzyl Alcohol
• m-Iodobenzyl alcohol
• Benzenemethanol, 3-iodo-
• Benzyl alcohol, m-iodo-
• 3-IODO-BENZYL ALCOHOL
• 3-Iodobenzylalcohol
• (3-iodo-phenyl)-methanol
• M-IODO BENZYLALCOHOL
• QGCCNWSXJHGUNL-UHFFFAOYSA-N
• (3-iodophenyl)methan-1-ol
• 3-Iodobenzenemethanol
• Benzenemethanol,3-iodo-
• 3 - Iodobenzyl alcohol
• (3-iodophenyl)-methanol
• (3-iodanylphenyl)methanol
• SC
• CK2476
• MFCD00004635
• 3-Iodobenzyl alcohol, 99%
• J-512699
• SY049751
• I0866
• NS00033724
• 57455-06-8
• SCHEMBL132034
• CS-0059266
• UNII-ASC64V76VR
• DTXSID00206065
• InChI=1/C7H7IO/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H
• AKOS005068124
• Q27094279
• ASC64V76VR
• IOB
• AM20040750
• EN300-101025
• EINECS 260-744-9
• FT-0615900
• DB03339
• PS-3898
• A831445
• PD007071
• BRN 3234821
• 3-Hydroxymethyl-1-iodobenzene
• DTXCID00128556
• 3-Iodobenzyl alcohol

• MDL： MFCD00004635
• Inchi： 1S/C7H7IO/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2
• InChI Key： QGCCNWSXJHGUNL-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CO
• BRN： 3234821

Computed Properties

• Exact Mass: 233.95400
• Monoisotopic Mass: 233.954158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1.842 g/mL at 25 °C(lit.)
• Boiling Point: 105°C/0.4mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.636(lit.)
• PSA: 20.23000
• LogP: 1.78350
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Iodobenzyl alcohol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：DO8318000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Iodobenzyl alcohol

Comprehensive Guide to 3-Iodobenzyl Alcohol (CAS No. 57455-06-8): Properties, Applications, and Industry Insights

3-Iodobenzyl alcohol (CAS 57455-06-8), a halogenated aromatic compound, has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. This iodo-substituted benzyl alcohol derivative serves as a critical intermediate in organic synthesis, particularly in the development of bioactive molecules and advanced materials. With the rising demand for precision chemistry and green synthesis, understanding its properties and applications aligns with current scientific trends.

The molecular structure of 3-Iodobenzyl alcohol features an iodine atom at the meta-position of the benzene ring, enhancing its reactivity in cross-coupling reactions like Suzuki-Miyaura or Ullmann-type couplings. Researchers frequently search for "3-Iodobenzyl alcohol solubility" or "CAS 57455-06-8 synthesis methods," reflecting its technical relevance. Its melting point (98-102°C) and moderate polarity make it suitable for chromatographic purification, a topic often queried in AI-driven chemical databases.

In pharmaceuticals, 3-Iodobenzyl alcohol acts as a precursor for iodinated contrast agents and thyroid hormone analogs. Recent studies highlight its role in cancer drug discovery, addressing trending queries such as "halogenated compounds in oncology." The compound’s low toxicity profile (as per OECD guidelines) further supports its adoption in sustainable chemistry initiatives, a hot topic in 2024.

From an industrial perspective, 57455-06-8 is pivotal in agrochemical formulations, particularly in developing herbicides with improved selectivity. Manufacturers often optimize "3-Iodobenzyl alcohol storage conditions" (recommended: inert atmosphere, 2-8°C) to ensure stability, a frequent concern in chemical supply chain discussions. Its compatibility with microwave-assisted synthesis also aligns with energy-efficient production trends.

Analytical characterization of 3-Iodobenzyl alcohol typically involves NMR (1H/13C) and HPLC-MS, with spectral data being a common search term among chemists. The compound’s UV-Vis absorption at 260 nm makes it traceable in reaction monitoring, a feature valued in process chemistry.

Emerging applications include its use in OLED materials, where its heavy atom effect enhances phosphorescence efficiency—addressing the booming demand for "organic electronics materials." Regulatory-wise, CAS 57455-06-8 complies with REACH and FDA GMP standards, crucial for global chemical trade compliance.

In conclusion, 3-Iodobenzyl alcohol exemplifies the intersection of traditional organic chemistry and modern applications. Its relevance in drug development, material science, and green chemistry ensures continued interest, as reflected in evolving search patterns and academic citations.